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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-5-methylaniline

Cat. No.: B1287016

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-fluoro-5-methylaniline is a halogenated aromatic amine that serves as a versatile
building block in organic synthesis. Its trifunctional nature, featuring bromo, fluoro, and amino
substituents on a toluene backbone, makes it a valuable intermediate in the preparation of
complex organic molecules. This guide provides a comprehensive overview of its chemical
properties, synthesis, reactivity, and potential applications, with a focus on its relevance to the
pharmaceutical and agrochemical industries.

Chemical and Physical Properties

While experimentally determined physical properties for 2-Bromo-4-fluoro-5-methylaniline
(CAS No: 1065076-39-2) are not widely available in public literature, predicted data and
properties of closely related isomers provide valuable insights. It is crucial to note the existence
of several isomers, such as 2-Bromo-5-fluoro-4-methylaniline and 5-Bromo-4-fluoro-2-
methylaniline, and to ensure the correct isomer is used in any application.[1]

Table 1: Physicochemical Properties of 2-Bromo-4-fluoro-5-methylaniline and Related
Isomers

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1287016?utm_src=pdf-interest
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB9413962_EN.htm
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

2-Bromo-4-fluoro-
5-methylaniline

2-Bromo-5-fluoro-
4-methylaniline

5-Bromo-4-fluoro-
2-methylaniline

CAS Number

1065076-39-2[2][3]

202865-78-9[1]

627871-16-3[4]

Molecular Formula

C7H7BrEN[2][3]

C7H7BrEN[1]

C7H7BrEN[4]

Molecular Weight 204.04 g/mol [2][3] 204.04 g/mol [1] 204.04 g/mol [4]
Melting Point Data not available 39-41 °C[1] 86-90 °C[4]
N , 251 °C at 760 mmHg 245.3+35.0 °C )
Boiling Point ) ) Data not available
(Predicted) (Predicted)[1]
Density Data not available Data not available Data not available
Appearance Data not available Pale purple powder[4]
Synthesis

A specific, detailed experimental protocol for the synthesis of 2-Bromo-4-fluoro-5-
methylaniline is not readily available in the surveyed literature. However, a general method for
the bromination of a related fluoro-methylaniline isomer, 3-fluoro-4-methylaniline, to produce 2-
bromo-5-fluoro-4-methylaniline has been reported and can serve as a valuable reference for a
potential synthetic route.[1] This electrophilic aromatic substitution reaction typically utilizes
bromine in a suitable solvent.[5]

Representative Synthetic Protocol (for 2-Bromo-5-
fluoro-4-methylaniline)

A solution of 3-fluoro-4-methylaniline and anhydrous potassium carbonate is dissolved in
anhydrous dichloromethane and cooled. A solution of bromine in anhydrous dichloromethane is
then added dropwise at a controlled temperature. The reaction is stirred for a period before
being quenched with ice water. The product is then extracted, dried, and concentrated.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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